![molecular formula C11H20N2O B2942920 1-sec-butyl-3-(isopropoxymethyl)-1H-pyrazole CAS No. 1856076-75-9](/img/structure/B2942920.png)
1-sec-butyl-3-(isopropoxymethyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-sec-butyl-3-(isopropoxymethyl)-1H-pyrazole is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BIP and is a member of the pyrazole family. BIP has been synthesized using various methods and has been found to possess unique biochemical and physiological properties.
Mechanism of Action
The mechanism of action of BIP is not fully understood. However, studies have shown that BIP may act as a modulator of GABA receptors, which are involved in the regulation of neuronal excitability. BIP has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BIP has been found to exhibit various biochemical and physiological effects. In animal studies, BIP has been found to possess anticonvulsant, anti-inflammatory, and analgesic properties. BIP has also been found to protect against neuronal damage caused by oxidative stress. In addition, BIP has been found to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
BIP has several advantages for lab experiments. It is easy to synthesize and has a high purity yield. BIP is also stable under normal laboratory conditions. However, BIP has some limitations in lab experiments. It has poor solubility in water, which can make it difficult to administer to animals. In addition, BIP has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
There are several future directions for the study of BIP. One area of research is the development of BIP analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of BIP in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, further studies are needed to determine the safety and efficacy of BIP in humans.
Synthesis Methods
BIP can be synthesized using various methods, including the reaction of 1-bromo-2-methylpropane with 3-isopropoxymethyl-1H-pyrazole in the presence of potassium carbonate. Another method involves the reaction of 3-(isopropoxymethyl)-1H-pyrazole with sec-butyl bromide in the presence of potassium carbonate. Both methods have been found to yield high purity BIP.
Scientific Research Applications
BIP has been found to have potential applications in various scientific fields. In the field of medicinal chemistry, BIP has been studied for its anticonvulsant, anti-inflammatory, and analgesic properties. BIP has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, BIP has been studied for its potential use in cancer therapy.
properties
IUPAC Name |
1-butan-2-yl-3-(propan-2-yloxymethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c1-5-10(4)13-7-6-11(12-13)8-14-9(2)3/h6-7,9-10H,5,8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQNZCYVTSNRZRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C=CC(=N1)COC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.